Cas no 2172107-86-5 (2-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid)

• Product Name: 2-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid
• CAS No: 2172107-86-5
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5804202
• PubChem ID: 165503703
• Update Time: 2025-06-13

2-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid
• 2172107-86-5
• EN300-1452079
• 2-hydroxy-3-[3-(methylsulfanyl)phenyl]propanoic acid

• Inchi： 1S/C10H12O3S/c1-14-8-4-2-3-7(5-8)6-9(11)10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)
• InChI Key： FOLFKPSTXIKYQH-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC(C(=O)O)O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 2-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid

Comprehensive Overview of 2-hydroxy-3-(3-(methylsulfanyl)phenyl)propanoic acid (CAS No. 2172107-86-5)

2-hydroxy-3-(3-(methylsulfanyl)phenyl)propanoic acid (CAS No. 2172107-86-5) is a sulfur-containing organic compound with a unique structural framework that combines a hydroxyl group, a carboxylic acid moiety, and a methylsulfanyl (thioether) functional group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its role in metabolic pathways. The presence of both polar (hydroxy and carboxylic acid) and hydrophobic (methylsulfanyl) groups makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for sulfur-containing compounds like 2-hydroxy-3-(3-(methylsulfanyl)phenyl)propanoic acid has surged, driven by their applications in antioxidant research, enzyme inhibition studies, and flavor enhancement. Researchers are particularly interested in its potential to modulate oxidative stress, a hot topic in aging and chronic disease prevention. The compound's thioether linkage is also being explored for its role in prodrug design, where controlled release mechanisms are critical.

From a synthetic chemistry perspective, CAS No. 2172107-86-5 serves as a valuable precursor for chiral synthesis due to its stereocenter at the 2-position. Its phenylpropanoic acid backbone is structurally analogous to nonsteroidal anti-inflammatory drug (NSAID) frameworks, sparking investigations into derivatives with improved bioavailability. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and stability, addressing common queries about quality control in fine chemical production.

Environmental and green chemistry applications are another emerging focus area. The methylsulfanyl group in this compound can participate in biodegradation pathways, making it a candidate for sustainable material development. Industry professionals frequently search for eco-friendly synthesis routes for such molecules, aligning with global trends toward reduced solvent waste and energy-efficient processes.

In summary, 2-hydroxy-3-(3-(methylsulfanyl)phenyl)propanoic acid represents a multifaceted chemical entity with expanding relevance across life sciences and material innovation. Its CAS No. 2172107-86-5 serves as a key identifier for researchers navigating databases for structure-activity relationship studies or patent literature reviews. As interdisciplinary research grows, this compound continues to bridge gaps between organic chemistry, pharmacology, and environmental science.